2-(2-Thienyl)benzimidazole-6-carboxamidoxime

• IUPAC Name: N'-hydroxy-2-thiophen-2-yl-3H-benzimidazole-5-carboximidamide
• InChI: InChI=1S/C12H10N4OS/c13-11(16-17)7-3-4-8-9(6-7)15-12(14-8)10-2-1-5-18-10/h1-6,17H,(H2,13,16)(H,14,15)
• InChI Key: FSQUFVFXSOCRSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC3=C(N2)C=C(C=C3)C(=NO)N
• Isomeric SMILES: C1=CSC(=C1)C2=NC3=C(N2)C=C(C=C3)/C(=N/O)/N
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol
• CAS No.: 1421266-67-2

Description

“2-(2-Thienyl)benzimidazole-6-carboxamidoxime” is a chemical compound with the linear formula C12H10N4OS. It’s related to “2-(2-Thienyl)benzimidazole-6-carboxylic acid”, which has the empirical formula C12H8N2O2S.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C12H10N4OS.

Scientific Research Applications

Antiproliferative and DNA Binding Properties

2-(2-Thienyl)benzimidazole derivatives have shown significant potential in antiproliferative activities, particularly against cancer cell lines. A study by Cindrić et al. (2017) demonstrated that benzimidazole and benzothiazole derivatives exhibit moderate antiproliferative activity and strong DNA binding properties. These compounds showed selective activity against certain cancer cells, such as HeLa cells, and were found to bind effectively to DNA, suggesting potential applications in cancer therapy (Cindrić et al., 2017).

Tautomerism Studies

Benzimidazoles containing furyl and thienyl substituents, including 2-(2-Thienyl)benzimidazole derivatives, exhibit interesting tautomerism behaviors. A study by Lee et al. (1996) explored the tautomerism of these compounds, finding that they show intermolecular relay of protons in certain solutions. This characteristic might be crucial for understanding their chemical behavior and applications in various scientific research fields (Lee, Jeoung, & Lee, 1996).

Role in Inhibiting DNA Repair Enzymes

2-Aryl-1H-benzimidazole-4-carboxamides, a class that includes 2-(2-Thienyl)benzimidazole-6-carboxamidoxime, are identified as potent inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). White et al. (2000) explored the potential of these compounds as resistance-modifying agents in cancer chemotherapy. Their findings suggest these compounds could enhance the effectiveness of certain cancer treatments (White et al., 2000).

Antimicrobial Activity

The antimicrobial properties of benzimidazole derivatives, including this compound, have been studied. Vlasov et al. (2021) synthesized and tested various derivatives for their antimicrobial activity against Gram-positive and Gram-negative bacteria and the Candida albicans fungal strain. Their research indicates potential applications of these compounds in developing new antibacterial agents (Vlasov et al., 2021).